Cas no 146071-95-6 (3-Hexen-2-one,4-methyl-, (E)- (9CI))

• Product Name: 3-Hexen-2-one,4-methyl-, (E)- (9CI)
• CAS No: 146071-95-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 101351
• PubChem ID: 19695131
• Update Time: 2025-04-18

3-Hexen-2-one,4-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one,4-methyl-, (E)- (9CI)
• 4-Methyl-3-hexen-2-one
• 146071-95-6
• BGTFWRDJZNCBCV-AATRIKPKSA-N
• 3-Hexen-2-one,4-methyl-,(E)-(9ci)
• SCHEMBL8649598
• 3-Hexen-2-one, 4-methyl-, (E)- (9CI)
• (E)-4-methylhex-3-en-2-one

• Inchi： 1S/C7H12O/c1-4-6(2)5-7(3)8/h5H,4H2,1-3H3/b6-5+
• InChI Key： BGTFWRDJZNCBCV-AATRIKPKSA-N
• SMILES： O=C(C)/C=C(\C)/CC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds